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Compound of Interest

Compound Name: 5-Tert-butylnonan-5-ol

Cat. No.: B15489656 Get Quote

Technical Guide: 5-Butylnonan-5-ol
An In-depth Examination of the Synthesis, Properties, and Commercial Availability of a Key

Tertiary Alcohol

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: The user's initial query for "5-Tert-butylnonan-5-ol" did not yield commercially

available results and is likely a chemical misnomer. This guide focuses on the structurally

similar and commercially available compound, 5-butylnonan-5-ol.

Executive Summary
This technical guide provides a comprehensive overview of 5-butylnonan-5-ol, a tertiary alcohol

with applications in various chemical syntheses. The document details its commercial

availability, physico-chemical properties, and established synthetic protocols. Particular

emphasis is placed on the Grignard reaction, a cornerstone of its synthesis, with detailed

experimental procedures and workflow visualizations. All quantitative data is presented in

tabular format for clarity and ease of comparison.

Commercial Availability
5-Butylnonan-5-ol is available from a number of chemical suppliers. It is typically sold under its

CAS Number, 597-93-3, and may be listed under synonyms such as Tributylcarbinol or

Tributylmethanol. The commercial availability indicates that it is a specialty chemical used in

research and development.
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Physicochemical Properties
A summary of the key physical and chemical properties of 5-butylnonan-5-ol is provided in the

table below. This data has been aggregated from various chemical databases and supplier

specifications.

Property Value

CAS Number 597-93-3

Molecular Formula C₁₃H₂₈O

Molecular Weight 200.36 g/mol [1][2][3]

Melting Point 20 °C[1][2][4]

Boiling Point
250.4 °C at 760 mmHg[4] / 268.11 °C

(estimated)[2]

Density 0.832 - 0.8408 g/cm³[1][2][4]

Refractive Index 1.4445 - 1.446[1][2][4]

pKa 15.38 ± 0.29 (Predicted)[2]

Flash Point 107.8 °C[4]

LogP 4.28810[4]

Vapor Pressure 0.00345 mmHg at 25 °C[4]

Synthesis of 5-Butylnonan-5-ol
The most common and efficient method for the synthesis of 5-butylnonan-5-ol is the Grignard

reaction. This involves the reaction of an appropriate Grignard reagent with an ester or a

ketone.

Synthetic Pathways
Two primary Grignard-based synthetic routes to 5-butylnonan-5-ol are outlined below.

Route 1: Grignard Reagent and an Ester

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.chemistrysteps.com/esters-with-grignard/
https://m.youtube.com/watch?v=EFQWD7-DCPI
http://electronicsandbooks.com/edt/manual/Magazine/J/Journal%20of%20the%20American%20Chemical%20Society%20US/1938%20%20(vol%20060)/10%20%20(2283-2568)/2458-2462.pdf
https://www.chemistrysteps.com/esters-with-grignard/
https://m.youtube.com/watch?v=EFQWD7-DCPI
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(Morsch_et_al.)/17%3A_Alcohols_and_Phenols/17.05%3A_Alcohols_from_Carbonyl_Compounds_-_Grignard_Reagents
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(Morsch_et_al.)/17%3A_Alcohols_and_Phenols/17.05%3A_Alcohols_from_Carbonyl_Compounds_-_Grignard_Reagents
https://m.youtube.com/watch?v=EFQWD7-DCPI
https://www.chemistrysteps.com/esters-with-grignard/
https://m.youtube.com/watch?v=EFQWD7-DCPI
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(Morsch_et_al.)/17%3A_Alcohols_and_Phenols/17.05%3A_Alcohols_from_Carbonyl_Compounds_-_Grignard_Reagents
https://www.chemistrysteps.com/esters-with-grignard/
https://m.youtube.com/watch?v=EFQWD7-DCPI
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(Morsch_et_al.)/17%3A_Alcohols_and_Phenols/17.05%3A_Alcohols_from_Carbonyl_Compounds_-_Grignard_Reagents
https://m.youtube.com/watch?v=EFQWD7-DCPI
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(Morsch_et_al.)/17%3A_Alcohols_and_Phenols/17.05%3A_Alcohols_from_Carbonyl_Compounds_-_Grignard_Reagents
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(Morsch_et_al.)/17%3A_Alcohols_and_Phenols/17.05%3A_Alcohols_from_Carbonyl_Compounds_-_Grignard_Reagents
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(Morsch_et_al.)/17%3A_Alcohols_and_Phenols/17.05%3A_Alcohols_from_Carbonyl_Compounds_-_Grignard_Reagents
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15489656?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This is a classic approach where two equivalents of a Grignard reagent react with an ester. For

the synthesis of 5-butylnonan-5-ol, this would involve the reaction of butylmagnesium bromide

with an ester of pentanoic acid (valeric acid), such as ethyl pentanoate. The first equivalent of

the Grignard reagent adds to the ester to form a ketone intermediate, which then rapidly reacts

with a second equivalent to yield the tertiary alcohol after an acidic workup.

Reactants

Intermediate ProductButylmagnesium
Bromide

5-Nonanone

1st Equivalent

Ethyl
Pentanoate

5-Butylnonan-5-ol

2nd Equivalent
+ H₃O⁺ workup
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Synthesis of 5-Butylnonan-5-ol via Grignard Reaction with an Ester.

Route 2: Grignard Reagent and a Ketone

A more direct approach involves the reaction of a Grignard reagent with a ketone. In this case,

butylmagnesium bromide would be reacted with 5-nonanone. This method requires only one

equivalent of the Grignard reagent.

Reactants

ProductButylmagnesium
Bromide

5-Butylnonan-5-ol

+ H₃O⁺ workup

5-Nonanone
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Synthesis of 5-Butylnonan-5-ol via Grignard Reaction with a Ketone.

Experimental Protocol: Representative Synthesis of a
Tertiary Alcohol via Grignard Reaction
The following is a detailed protocol for the synthesis of a tertiary alcohol, 5-methyl-5-nonanol,

which is structurally similar to 5-butylnonan-5-ol and illustrates the key steps of the Grignard

reaction with an ester. This protocol is adapted from established laboratory procedures.

Objective: To synthesize 5-methyl-5-nonanol from 1-bromobutane and ethyl acetate.

Materials:

Magnesium turnings

1-Bromobutane

Ethyl acetate

Anhydrous diethyl ether

Concentrated Sulfuric Acid

Saturated aqueous sodium chloride (brine)

Anhydrous calcium chloride

Apparatus:

500 mL three-necked round-bottom flask

Mechanical stirrer with a seal

Reflux condenser with a drying tube

125 mL dropping funnel

Heating mantle
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Ice-water bath

Separatory funnel

Distillation apparatus

Procedure:

Preparation of the Grignard Reagent:

All glassware must be scrupulously dried in an oven and assembled while hot to prevent

moisture contamination.

Place magnesium turnings in the three-necked flask.

In the dropping funnel, place a solution of 1-bromobutane in anhydrous diethyl ether.

Add a small amount of the 1-bromobutane solution to the magnesium. The reaction is

initiated, which is evident by bubbling and a cloudy appearance. If the reaction does not

start, gentle warming or the addition of a small crystal of iodine may be necessary.

Once the reaction has started, add the remaining 1-bromobutane solution dropwise at a

rate that maintains a gentle reflux.

After the addition is complete, stir the mixture until most of the magnesium has reacted.

Reaction with the Ester:

Cool the Grignard reagent solution in an ice-water bath.

Slowly add a solution of ethyl acetate in anhydrous diethyl ether from the dropping funnel.

The addition should be controlled to maintain a gentle reflux.

After the addition is complete, remove the ice bath and allow the reaction to stir at room

temperature.

Workup and Purification:
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Pour the reaction mixture slowly onto crushed ice.

Acidify the mixture with a dilute solution of sulfuric acid to dissolve the magnesium salts.

Transfer the mixture to a separatory funnel and separate the ether layer.

Wash the ether layer with water, followed by a wash with brine.

Dry the ether layer over anhydrous calcium chloride.

Filter off the drying agent and remove the ether by distillation.

The crude product can be purified by vacuum distillation.
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Apparatus Setup

Grignard Reagent Formation

Reaction with Ester

Workup and Purification

Dry Glassware
(3-necked flask, condenser, dropping funnel)

Add Mg turnings to flask

Add 1-bromobutane in ether dropwise

Stir until Mg is consumed

Cool Grignard reagent

Add ethyl acetate in ether dropwise

Stir at room temperature

Pour onto ice

Acidify with H₂SO₄

Separate ether layer

Wash with H₂O and brine

Dry with CaCl₂

Distill to purify product
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Experimental Workflow for the Synthesis of a Tertiary Alcohol.
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Applications
Tertiary alcohols like 5-butylnonan-5-ol are valuable intermediates in organic synthesis. They

can be used in the production of:

Fragrances and Flavors: Some tertiary alcohols and their esters have characteristic scents

and are used in the fragrance industry.

Specialty Chemicals: They can serve as building blocks for more complex molecules in

various fields, including materials science and pharmaceuticals.

Solvents and Additives: Their physical properties may make them suitable as specialty

solvents or additives in certain formulations.

Conclusion
5-Butylnonan-5-ol is a commercially available tertiary alcohol with well-defined physical and

chemical properties. Its synthesis is readily achievable through standard organic chemistry

techniques, primarily the Grignard reaction. This guide provides the essential information for

researchers and scientists to source, handle, and synthesize this compound for their research

and development needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15489656#commercial-availability-of-5-tert-
butylnonan-5-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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